
Methyl 4-fluoro-1H-indole-7-carboxylate CAS
number lookup

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Methyl 4-fluoro-1H-indole-7-

carboxylate

Cat. No.: B1322420 Get Quote

Technical Guide: Methyl 4-fluoro-1H-indole-7-
carboxylate
CAS Number: 313337-35-8

This technical guide provides a comprehensive overview of Methyl 4-fluoro-1H-indole-7-
carboxylate, a fluorinated indole derivative of interest to researchers and professionals in drug

development and chemical synthesis. This document collates available data on its chemical

properties, synthesis, and potential applications, while also highlighting areas where further

research is needed.

Chemical and Physical Properties
Methyl 4-fluoro-1H-indole-7-carboxylate is a heterocyclic organic compound. The presence

of a fluorine atom can significantly influence the molecule's electronic properties, lipophilicity,

and metabolic stability, making it an attractive building block in medicinal chemistry.
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Property Value Source

CAS Number 313337-35-8 [1]

Molecular Formula C₁₀H₈FNO₂ [2]

Molecular Weight 193.17 g/mol [2]

Appearance
Solid (form not specified in

available literature)
N/A

Purity
Typically >97% from

commercial suppliers
N/A

Synthesis and Experimental Protocols
While detailed and varied experimental protocols for the synthesis and application of Methyl 4-
fluoro-1H-indole-7-carboxylate are not extensively reported in publicly available literature, its

use as a reactant has been documented.

Experimental Protocol: N-Alkylation of Methyl 4-fluoro-1H-indole-7-carboxylate

This protocol describes the N-alkylation of Methyl 4-fluoro-1H-indole-7-carboxylate as part of

the synthesis of bicyclic carboxamides with potential therapeutic applications.[1]

Materials:

Methyl 4-fluoro-1H-indole-7-carboxylate (1 equivalent)

N,N-Dimethylformamide (DMF) to make a 0.1 M solution

Sodium tert-pentoxide (1.5 equivalents)

1-(bromomethyl)-4-(trifluoromethoxy)benzene (1.2 equivalents)

Ice bath

Syringe

Procedure:
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A solution of Methyl 4-fluoro-1H-indole-7-carboxylate in DMF (0.1 M) is prepared and

cooled to 0°C using an ice bath.

Sodium tert-pentoxide is added to the cooled solution, and the mixture is stirred at 0°C for 30

minutes.

Following the 30-minute stirring period, 1-(bromomethyl)-4-(trifluoromethoxy)benzene is

added dropwise to the reaction mixture via a syringe.[1]

This reaction demonstrates a common synthetic transformation of the indole nitrogen,

highlighting the utility of Methyl 4-fluoro-1H-indole-7-carboxylate as a chemical intermediate.

Synthetic Workflow
The following diagram illustrates a general synthetic workflow where Methyl 4-fluoro-1H-
indole-7-carboxylate can be utilized as a key intermediate for the synthesis of more complex

molecules.
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Caption: Synthetic pathway from 4-fluoro-1H-indole-7-carboxylic acid to a final product,

highlighting the role of Methyl 4-fluoro-1H-indole-7-carboxylate as an intermediate.

Biological Activity and Applications in Drug
Discovery
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There is a notable scarcity of published research specifically detailing the biological activities of

Methyl 4-fluoro-1H-indole-7-carboxylate. However, the broader class of fluorinated indole

derivatives is of significant interest in drug discovery.

The indole scaffold is considered a "privileged structure" in medicinal chemistry due to its

presence in numerous biologically active compounds.[3] Fluorination is a common strategy

employed to enhance the pharmacological properties of drug candidates, including metabolic

stability and binding affinity.[2]

Derivatives of indole-2-carboxylic acid, a related isomer, have been investigated for a range of

therapeutic applications, including:

Antiviral activity, particularly as inhibitors of the HIV-1 integrase strand transfer.

Anticancer activity, with some derivatives designed to target proteins like 14-3-3η in liver

cancer.

Antitubercular activity, showing potent growth inhibition of Mycobacterium tuberculosis.

Furthermore, other indole derivatives have shown promise as antimicrobial and antifungal

agents.[3] While this provides a context for the potential of fluorinated indoles, it is important to

note that these activities have not been specifically reported for Methyl 4-fluoro-1H-indole-7-
carboxylate. The lack of specific data for this compound highlights a potential area for future

research and drug discovery efforts.[3]

Signaling Pathways
Currently, there is no available information in the scientific literature that links Methyl 4-fluoro-
1H-indole-7-carboxylate to specific signaling pathways. The utility of this compound, as

suggested by its appearance in patent literature, is primarily as a building block for the

synthesis of more complex molecules that may, in turn, be designed to interact with biological

targets such as G protein-coupled receptors like the EP2 and EP4 receptors.[1]

Conclusion
Methyl 4-fluoro-1H-indole-7-carboxylate is a valuable chemical intermediate, particularly in

the synthesis of complex heterocyclic molecules for potential therapeutic use. While its own
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biological activity is not well-documented, its structural features make it a compound of interest

for medicinal chemists. The provided experimental protocol for its N-alkylation serves as a

practical example of its application in synthesis. Further research is warranted to explore the

biological properties of this compound and its derivatives, which could unveil novel therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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